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Compound of Interest

Compound Name: PEG8000

Cat. No.: B042446

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Polyethylene Glycol 8000 (PEG8000). Adherence to
these procedures is essential for ensuring a safe laboratory environment. While generally
considered to have low toxicity, proper handling and disposal are necessary to mitigate any
potential risks.

Personal Protective Equipment (PPE)

While some safety data sheets (SDS) suggest that no special protective equipment is required
under normal use conditions[1][2], it is considered best practice in a laboratory setting to
always wear basic personal protective equipment. This is a precautionary measure to protect
against potential eye and skin irritation.

Recommended PPE for Handling PEG8000:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3][4][5]
[6] This is to prevent eye irritation that may occur upon contact with PEG8000 powder or
solution.[3]

e Hand Protection: Wear appropriate protective gloves, such as nitrile or neoprene, to prevent
skin contact.[3][5][7] Although PEG8000 is not considered a significant skin irritant,
prolonged exposure may cause mild irritation.[3]
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e Body Protection: A standard laboratory coat is recommended to protect clothing and skin
from spills.[3][8]

o Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not typically required.[4] However, if dust is generated, a NIOSH-approved N95
or P1 dust mask should be used to avoid inhalation.[7]

Quantitative Data

The following table summarizes the key quantitative data for PEG8000 based on available
safety data sheets.

Property Value

CAS Number 25322-68-3

Physical State Solid (Flakes or Powder)
Appearance White

Odor Odorless

Melting Point/Range 55-60°C/131- 140 °F
Flash Point 270 °C /518 °F

Autoignition Temperature 305°C /581 °F

pH 5.0 - 7.0 (in aqueous solution)
Occupational Exposure Limits None established

Data sourced from Fisher Scientific and Thermo Fisher Scientific Safety Data Sheets.[4][6]

Experimental Protocols: Safe Handling and Disposal

Receiving and Storage:
e Upon receipt, inspect the container for any damage.

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][6]
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o Keep away from strong oxidizing agents, as they are incompatible materials.[4][6]

Handling and Use:

Ensure adequate ventilation in the work area.[1][4][6]

» Avoid the formation of dust when handling the solid form.[4][6] If weighing, do so in a manner
that minimizes dust generation, such as in a fume hood or using a balance with a draft
shield.

e Wash hands thoroughly after handling the product.[1]

e Avoid contact with skin, eyes, and clothing.[4][6]

e Do not eat, drink, or smoke in the laboratory area where PEG8000 is handled.[9]
Disposal:

» Dispose of waste PEG8000 and contaminated packaging in accordance with local, regional,
and national regulations.[5][9]

e Do not dispose of PEG8000 down the drain or into the environment.[3][9]

e For unused product, it can be disposed of as a hon-hazardous solid waste. Contaminated
materials should be placed in a suitable, labeled container for disposal.[5]

Emergency Procedures
Spills:

o For dry spills, sweep up the material and place it into a suitable container for disposal.[4][6]
Avoid generating dust during this process.[4][6]

o For wet spills, absorb the material with an inert substance and place it in a container for
disposal.

o Ensure the spill area is well-ventilated.
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» Wash the spill area thoroughly with water after the material has been collected.[7]
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. If irritation persists, seek medical attention.

[1]3]

o Skin Contact: Wash the affected area with soap and water.[1][3] If skin irritation occurs, seek
medical advice.[1]

 Inhalation: If dust is inhaled, move the person to fresh air.[1][3] If breathing is difficult or
discomfort persists, seek medical attention.

 Ingestion: Rinse the mouth with water.[1][3] Do not induce vomiting.[6] If a large amount is
swallowed, seek medical advice.[10]

Workflow for Safe Handling of PEG8000
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Caption: Workflow for the safe handling of PEG8000, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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